4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)benzo[D]thiazole

• IUPAC Name: 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole
• InChI: InChI=1S/C13H16BNO2S/c1-12(2)13(3,4)17-14(16-12)9-6-5-7-10-11(9)15-8-18-10/h5-8H,1-4H3
• InChI Key: ZDYAYCZYNMMQMJ-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C3C(=CC=C2)SC=N3
• Molecular Formula: C13H16BNO2S
• Molecular Weight: 261.2 g/mol
• CAS No.: 1352796-64-5

Description

“4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)benzo[D]thiazole” is a chemical compound that contains a boronate ester group. This group is often used in the synthesis of various organic compounds.

Synthesis Analysis

The synthesis of this compound could involve the use of 4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a reagent to borylate arenes. It could also involve the use of other intermediates for generating conjugated copolymers.

Chemical Reactions Analysis

This compound, like other compounds containing a boronate ester group, could be used in various chemical reactions. For example, it could be used for borylation at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate. It could also be used in the hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts.

Scientific Research Applications

Organic Semiconductors and Photovoltaic Applications

Researchers have explored the use of benzothiadiazole derivatives in the development of organic semiconductors. These materials have been applied in transistors, solar cells, photodetectors, and thermoelectrics due to their excellent electron-deficient properties. The study highlighted the synthesis and characterization of benzo[d][1,2,3]thiadiazole (isoBT) and its fluorinated derivatives, demonstrating their potential in enabling high-performance optoelectronic semiconductors with notable hole mobilities and power conversion efficiencies in solar cells (Chen et al., 2016).

Synthesis of Semiconducting Polymers

Another application involves the development of diborylated naphtho[1,2-c:5,6-c′]bis[1,2,5]thiadiazole derivatives for the synthesis of semiconducting polymers. This work demonstrated the utility of direct borylation reactions in creating precursors for naphtho[1,2-c:5,6-c′]bis[1,2,5]thiadiazole-based donor-acceptor copolymers, showcasing a pathway to high-performance semiconducting materials (Kawashima et al., 2013).

Electrochromic Materials

Thiadiazole derivatives have been identified as promising candidates for developing electrochromic materials. The electron-accepting abilities of these compounds, when incorporated into conjugated polymers, facilitate the creation of materials with fast switching times, high coloration efficiencies, and good optical memory. These materials are suitable for applications in smart windows, displays, and other electrochromic devices (Ming et al., 2015).

Anticancer Research

In the field of medicinal chemistry, benzothiazole derivatives have been explored for their potential as anticancer agents. The structure-activity relationship studies of these compounds have led to the identification of derivatives with promising cytotoxic activities against various cancer cell lines. This research contributes to the ongoing search for more effective anticancer therapies (Osmaniye et al., 2018).

Mechanism of Action

Target of Action

Similar compounds are known to interact with various biological targets, including enzymes and receptors, which play crucial roles in cellular processes .

Mode of Action

Compounds with similar structures are known to interact with their targets, leading to changes in the target’s function . This interaction can result in the inhibition or activation of the target, leading to downstream effects on cellular processes.

Biochemical Pathways

Similar compounds are known to affect various biochemical pathways, leading to downstream effects such as the regulation of gene expression, signal transduction, and metabolic processes .

Result of Action

The interaction of similar compounds with their targets can lead to various cellular responses, including changes in cell growth, differentiation, and apoptosis .

Action Environment

The action, efficacy, and stability of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)benzo[D]thiazole can be influenced by various environmental factors. These may include pH, temperature, and the presence of other molecules in the environment . .